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Introduction
The assessment of hepatic function is crucial in the diagnosis, staging, and management of

liver diseases, as well as in the development of hepatotoxic drugs. While liver biopsy remains

the gold standard for diagnosing the presence and severity of liver disease, it is an invasive

procedure with potential complications.[1] Consequently, there is a significant need for non-

invasive, quantitative, and reliable methods to assess liver function. The L-Galactose-¹³C-1

Breath Test (GBT) is a non-invasive diagnostic tool that measures the metabolic capacity of the

liver, providing a quantitative assessment of functional hepatic cell mass.[2]

Principle of the Method
The GBT is based on the principle that galactose is almost exclusively metabolized by the liver.

[3] Following administration, ¹³C-labeled galactose is absorbed and transported to the liver,

where it enters the Leloir pathway. The rate-limiting step in this pathway is the phosphorylation

of galactose to galactose-1-phosphate, a reaction catalyzed by the cytosolic enzyme

galactokinase.[2][3] Subsequent enzymatic reactions convert galactose-1-phosphate into

glucose-1-phosphate, which can then enter glycolysis and the tricarboxylic acid (TCA) cycle.
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This process ultimately leads to the oxidation of the ¹³C-1 carbon of galactose, releasing it as

labeled carbon dioxide (¹³CO₂) in the exhaled breath.

The rate of ¹³CO₂ exhalation is directly proportional to the liver's capacity to metabolize

galactose, thus reflecting the functional mass of hepatocytes.[2] A reduction in liver function, as

seen in cirrhosis or fibrosis, leads to a decreased rate of ¹³C-galactose metabolism and

consequently, a lower amount of ¹³CO₂ in the breath.[1][4] The analysis of ¹³CO₂ in breath

samples can be performed using isotope ratio mass spectrometry (IRMS) or infrared

spectrometry (IR).[5][6]
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Caption: Metabolism of L-Galactose-¹³C-1 in the liver.
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Applications in Research and Drug Development
The GBT is a versatile tool with several key applications:

Diagnosis of Liver Cirrhosis: The test can effectively distinguish between healthy individuals

and patients with liver cirrhosis.[1][4]

Staging of Liver Disease: GBT results correlate with the severity of liver disease. It can

differentiate between patients with compensated versus decompensated cirrhosis and its

results are significantly different across various stages of liver fibrosis in chronic hepatitis C.

[4][7]

Quantitative Assessment of Liver Function: The test provides a dynamic measure of hepatic

metabolic capacity, which can be more informative than static biochemical tests.

Monitoring Disease Progression: Serial GBT measurements can potentially track the

progression of chronic liver disease or the response to therapeutic interventions.

Investigating Inborn Errors of Metabolism: The test is used to assess whole-body galactose

oxidation capacity in patients with metabolic disorders like classical galactosemia.[8]

Quantitative Data Summary
The performance of the ¹³C-Galactose Breath Test has been evaluated in various clinical

settings. The tables below summarize key quantitative findings.

Table 1: Diagnostic Accuracy of GBT for Liver Cirrhosis
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Parameter Value Population Source

Sensitivity 93%
Normal Subjects
vs. Cirrhotics

[4]

Specificity 87%
Normal Subjects vs.

Cirrhotics
[4]

Sensitivity 71.4%

Compensated vs.

Decompensated

Cirrhosis

[1]

Specificity 85.0%

Compensated vs.

Decompensated

Cirrhosis

[1]

| Accuracy | 83.7% | Compensated vs. Decompensated Cirrhosis |[1] |

Table 2: Correlation of GBT with Liver Function in a Rat Model

Parameter
Correlation
Coefficient (r)

p-value Model Source

SP(25) vs.

LW/BW
0.923 < 0.0001

Hepatectomy
Rat Model

[9][10]

S(30) vs. LW/BW 0.889 < 0.0001
Hepatectomy Rat

Model
[9]

SP(25): Single point ¹³CO₂ level at 25 minutes. S(30): Total ¹³CO₂ output at 30 minutes.

LW/BW: Liver weight/body weight ratio.

Protocols: L-Galactose-¹³C-1 Breath Test
This section provides detailed methodologies for performing the GBT. Two primary protocols,

oral and intravenous administration, are described.
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Experimental Workflow of the ¹³C-Galactose Breath Test
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Breath Samples (t=0)

3. Administer
L-Galactose-¹³C-1

(Oral or IV)

4. Collect Post-Dose
Breath Samples
(Timed Intervals)

5. Sample Analysis
(IRMS or IR Spectrometry)
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Caption: General workflow for the ¹³C-Galactose Breath Test.

Protocol 1: Oral Administration (Human Clinical Studies)
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This protocol is adapted from studies assessing liver function in patients with cirrhosis and

other chronic liver diseases.[4][8]

A. Patient Preparation

Fasting: Patients should fast for a minimum of 2 hours, though an overnight fast is often

preferred.[8] They are allowed to drink water during the fasting period and the test.[8]

Dietary Restrictions: Instruct patients to avoid ¹³C-enriched foods (e.g., corn-based products)

for at least 2 days prior to the test to ensure a stable baseline ¹³CO₂ level.[8]

Resting State: Patients should remain in a resting state (sitting or lying down) throughout the

duration of the test.[8]

B. Materials and Reagents

L-Galactose-1-¹³C (e.g., 100 mg).[4]

Unlabeled carrier galactose (e.g., 25 g/m² body surface area).[4]

Drinking water (for dissolving galactose).

Breath collection tubes (e.g., glass Vacutainer tubes).[8]

Straws for breath collection.

C. Test Procedure

Baseline Sampling (t=0): Collect two baseline breath samples before administering the

galactose solution.[8] To collect a sample, instruct the patient to take a deep breath, hold it

for approximately 3 seconds, and then exhale gently through a straw into the collection tube.

[8]

Dose Preparation and Administration: Dissolve the L-Galactose-1-¹³C and the unlabeled

carrier galactose in a standard volume of water. Administer the solution orally to the patient.

Post-Dose Sampling: Collect duplicate breath samples at regular intervals. A common

schedule is every 30 minutes for up to 4 hours for cirrhosis assessment.[4] For other
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applications, sampling at 60, 90, and 120 minutes may be sufficient.[8]

Sample Storage: Store the collected breath samples at room temperature until analysis.[8]

D. Data Analysis and Interpretation

¹³CO₂ Measurement: Analyze the ¹³C/¹²C isotope ratio in the exhaled CO₂ using an

appropriate analytical instrument (e.g., isotope ratio mass spectrometer).

Calculation: Results are often expressed as the percentage of the administered ¹³C dose

recovered per hour (%dose/h) or as the cumulative percentage of the dose recovered

(CUMPCD) over the test duration.[1][8]

Interpretation: A lower CUMPCD or %dose/h value compared to healthy controls is indicative

of impaired hepatic metabolic function.

Protocol 2: Intravenous Administration (Preclinical
Research)
This protocol is based on studies conducted in animal models (e.g., rats) to investigate the

correlation between GBT and liver mass.[9][10]

A. Animal Preparation

Anesthesia: Anesthetize the animal (e.g., with Nembutal) to maintain a stable state during

the procedure.[9]

Catheterization: Place a catheter in a suitable vein (e.g., femoral vein) for the administration

of the test substance.[9]

B. Materials and Reagents

L-Galactose-1-¹³C solution for injection.

Anesthetic agent.

Metabolic cage or system for collecting expired air.
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C. Test Procedure

Baseline Sampling: Collect baseline expiratory air before the injection.

Dose Administration: Administer a bolus of L-Galactose-1-¹³C intravenously. A typical dose in

rat models is 100 mg/kg.[9][10]

Expiratory Air Collection: Continuously or intermittently measure the ¹³CO₂ levels in the

expired air for a period of 60 to 120 minutes.[9][10]

D. Data Analysis and Interpretation

¹³CO₂ Measurement: Quantify the ¹³CO₂ concentration in the collected air samples.

Calculation: Determine the total ¹³CO₂ output over a specific period (e.g., S(30)) or the single

point ¹³CO₂ level at a specific time (e.g., SP(25)).[9]

Interpretation: In preclinical models, these values show a strong positive correlation with

functional liver mass.[9][10] A lower ¹³CO₂ output signifies reduced hepatic function or mass.
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Caption: Logic diagram of GBT outcomes in healthy vs. impaired liver.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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